6-bromo-2-(4-methoxybenzyl)-1H-imidazo[4,5-b]pyridine

• Molecular Formula: C14H12BrN3O
• Molecular Weight: 318.17 g/mol
• IUPAC Name: 6-bromo-2-[(4-methoxyphenyl)methyl]-1H-imidazo[4,5-b]pyridine
• InChI: InChI=1S/C14H12BrN3O/c1-19-11-4-2-9(3-5-11)6-13-17-12-7-10(15)8-16-14(12)18-13/h2-5,7-8H,6H2,1H3,(H,16,17,18)
• InChI Key: NFSNRWXYAXOHRB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC2=NC3=C(N2)C=C(C=N3)Br

Description

6-bromo-2-(4-methoxybenzyl)-1H-imidazo[4,5-b]pyridine is a useful research compound. Its molecular formula is C14H12BrN3O and its molecular weight is 318.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2,3-diamino-5-bromopyridine (Compound of Reference Example 1) (1.32 g) and 4-methoxyphenylacetyl chloride (1.29 g) was stirred in the absence of solvent at 170° C. for 1.5 hour. The mixture was distributed with ethyl acetate-tetrahydrofuran (3:1, v/v) and water (at that time, the water layer was neutralized with 1 N sodium hydroxide). The organic layer was washed with water, dried over MgSO4, and the solvent was distilled off under reduced pressure. The resulting crystals were collected by filtration to obtain 6-bromo-2-(4-methoxybenzyl)-1H-imidazo[4,5-b]pyridine (1.22 g, 55%).